Cas no 2034353-38-1 (N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide)

• Product Name: N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide
• CAS No: 2034353-38-1
• MF: C₁₂H₁₅N₅O₄S
• MW: 325.343600511551
• CID: 6166657
• PubChem ID: 121181865
• Update Time: 2025-05-30

N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide
• N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-1,1-dioxothiolane-3-carboxamide
• F6524-5472
• N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide
• AKOS032460091
• 2034353-38-1
• N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)tetrahydrothiophene-3-carboxamide 1,1-dioxide

• Inchi： 1S/C12H15N5O4S/c1-21-11-3-2-9-14-15-10(17(9)16-11)6-13-12(18)8-4-5-22(19,20)7-8/h2-3,8H,4-7H2,1H3,(H,13,18)
• InChI Key： ZSLAXDBIHLGCDM-UHFFFAOYSA-N
• SMILES： S1(CCC(C(NCC2=NN=C3C=CC(=NN23)OC)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 325.08447515g/mol
• Monoisotopic Mass: 325.08447515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 124Ų

Additional information on N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide

Introduction to N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1,1-dioxo-1lambda6-thiolane-3-carboxamide) and Its Significance in Modern Chemical Research

N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1,1-dioxo-1lambda6-thiolane-3-carboxamide) is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. With a CAS number of 2034353-38-1, this compound has garnered attention due to its unique chemical properties and its promising role in the development of novel therapeutic agents. The compound's structure incorporates multiple heterocyclic rings, including a triazolobipyridazine core, which is known for its stability and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The 6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl moiety is particularly noteworthy as it contributes to the compound's overall functionality. This moiety is capable of participating in various chemical interactions, including hydrogen bonding and π-stacking interactions, which are crucial for the design of biologically active molecules. The presence of the methyl group further enhances the compound's versatility by allowing for additional functionalization and derivatization strategies. These features make N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1,1-dioxo-1lambda6-thiolane-3-carboxamide) a compelling candidate for further exploration in drug discovery programs.

In recent years, there has been a growing interest in the development of compounds that exhibit dual functionality or multitasking capabilities. N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1,1-dioxo-1lambda6-thiolane-3-carboxamide) aligns with this trend as it possesses characteristics that could enable it to interact with multiple biological targets simultaneously. This property is particularly advantageous in the treatment of complex diseases where polypharmacology is desired. For instance, studies have shown that compounds with similar structural motifs can exhibit anti-inflammatory and anticancer activities by modulating different signaling pathways.

The 1lambda6-thiolane core of the molecule is another key feature that contributes to its potential therapeutic applications. Thiolanes are known for their stability and ability to undergo various chemical transformations under mild conditions. This makes them suitable for the synthesis of complex derivatives that can be tailored to specific biological needs. Additionally, the presence of a dioxo group enhances the electrophilicity of the molecule, allowing it to participate in nucleophilic additions and other reactions that are essential for drug development.

The pharmaceutical industry has been actively exploring novel scaffolds that can be optimized for improved pharmacokinetic properties. N-{(6-methoxy-l2l44triazolobpyridazinylmethyl)-l,l-dioxo-l(lambda6)-thiolane-l-carboxamide} has shown promise in this regard due to its favorable solubility profile and metabolic stability. These properties are critical for ensuring that a drug candidate can reach its target site effectively and remain active long enough to exert its therapeutic effect. Furthermore, computational studies have indicated that this compound may exhibit good oral bioavailability, which is a key parameter for clinical success.

Ongoing research in the field of medicinal chemistry continues to uncover new applications for N-{(6-methoxy-l2l44triazolobpyridazinylmethyl)-l,l-dioxo-l(lambda6)-thiolane-l-carboxamide}. Recent studies have demonstrated its potential as an inhibitor of enzymes involved in cancer progression. By targeting specific enzymatic pathways, this compound could disrupt tumor growth and induce apoptosis in cancer cells. Additionally, preliminary data suggest that it may have neuroprotective properties by mitigating oxidative stress and inflammation in neuronal cells. These findings highlight the compound's broad therapeutic potential and justify further investigation into its mechanisms of action.

The synthesis of N-{(6-methoxy-l2l44triazolobpyridazinylmethyl)-l,l-dioxo-l(lambda6)-thiolane-l-carboxamide} presents an interesting challenge due to its complex structure. However， advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision。 Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the heterocyclic cores of this compound。 These methods not only improve yield but also allow for better control over regioselectivity， which is crucial for obtaining the desired product without unwanted side reactions。

In conclusion， N-{(6-methoxy-l2l44triazolobpyridazinylmethyl)-l,l-dioxo-l(lambda6)-thiolane-l-carboxamide} represents a significant advancement in pharmaceutical chemistry。 Its unique structural features， coupled with promising preclinical data， make it a valuable asset in the search for novel therapeutic agents。 As research continues to uncover new applications for this compound， it is likely that it will play an increasingly important role in addressing some of today's most challenging medical conditions。 The ongoing efforts to optimize its synthesis and explore its biological activities underscore its potential as a cornerstone of future drug development initiatives。